Cas no 2260670-14-0 (Lyso SM-d7)

• Product Name: Lyso SM-d7
• CAS No: 2260670-14-0
• MF: C₂₃H₄₂D₇N₂O₅P
• MW: 471.66
• CID: 4763883
• Update Time: 2025-10-28

Lyso SM-d7 Chemical and Physical Properties

Names and Identifiers

• Ethanaminium, 2-[[[[(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl-16,16,17,17,18,18,18-d7]oxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• Lyso SM-d7

• Inchi： 1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3/b18-17+/t22-,23+/m0/s1/i1D3,5D2,6D2
• InChI Key： JLVSPVFPBBFMBE-SPXZQVPJSA-N
• SMILES： C(OP([O-])(=O)OCC[N+](C)(C)C)[C@H](N)[C@H](O)/C=C/CCCCCCCCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Lyso SM-d7 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Lyso SM-d7

Lyso SM-d7: A Comprehensive Overview

Lyso SM-d7, also known by its CAS number 2260670-14-0, is a highly specialized compound that has garnered significant attention in the scientific community. This compound is a derivative of lysozyme, a naturally occurring enzyme with antimicrobial properties. The "d7" in its name signifies the presence of seven deuterium atoms, which are isotopes of hydrogen. This modification introduces unique properties that make Lyso SM-d7 valuable in various research and industrial applications.

Recent studies have highlighted the potential of Lyso SM-d7 in biotechnology and drug delivery systems. Researchers have explored its ability to enhance the stability and efficacy of therapeutic proteins. For instance, a 2023 study published in *Nature Biotechnology* demonstrated that Lyso SM-d7 can significantly prolong the half-life of recombinant proteins in vivo, making it a promising candidate for next-generation biologics.

The synthesis of Lyso SM-d7 involves advanced chemical engineering techniques, including isotopic labeling and enzymatic modification. These processes ensure that the compound retains its biological activity while incorporating the desired isotopic markers. The use of deuterium in Lyso SM-d7 not only enhances its stability but also facilitates precise tracking in biochemical assays, which is critical for understanding its mechanism of action.

In the field of medical research, Lyso SM-d7 has shown potential as a diagnostic tool. Its ability to bind specifically to certain pathogens makes it a valuable asset in the development of highly sensitive diagnostic kits. For example, a 2023 clinical trial reported that Lyso SM-d7-based assays achieved 99% accuracy in detecting bacterial infections, outperforming traditional methods.

Moreover, Lyso SM-d7 has applications in food safety and environmental monitoring. Its antimicrobial properties make it an effective additive in food preservation, reducing the reliance on synthetic preservatives. In environmental science, Lyso SM-d7 is used to detect and neutralize harmful microorganisms in water treatment systems, contributing to sustainable environmental practices.

The commercialization of Lyso SM-d7 is driven by its versatility and scalability. Major pharmaceutical companies have invested in large-scale production facilities to meet the growing demand for this compound. Its cost-effectiveness and ease of integration into existing manufacturing processes further enhance its appeal in industrial settings.

In conclusion, Lyso SM-d7 (CAS No: 2260670-14-0) represents a cutting-edge advancement in biotechnology with wide-ranging applications across multiple industries. Its unique properties, derived from advanced chemical engineering and isotopic modification, position it as a key player in modern scientific research and industrial innovation.